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Compound of Interest

Compound Name: JH-Xii-03-02

Cat. No.: B12381554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JH-Xii-03-02 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to

induce the degradation of Leucine-Rich Repeat Kinase 2 (LRRK2).[1][2][3][4] Mutations in the

LRRK2 gene are a significant genetic factor in both familial and sporadic Parkinson's disease.

[5] JH-Xii-03-02 functions by forming a ternary complex with LRRK2 and the E3 ubiquitin ligase

cereblon, leading to the ubiquitination and subsequent proteasomal degradation of the LRRK2

protein. This application note provides detailed protocols for the preparation of JH-Xii-03-02
stock solutions, along with relevant technical data and pathway information to facilitate its use

in research settings.

Physicochemical and Pharmacological Data
A summary of the key quantitative data for JH-Xii-03-02 is presented in the table below for

easy reference.
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Property Value Reference

Molecular Weight 853.92 g/mol [1]

Formula C₄₃H₅₁N₉O₁₀ [1]

Appearance Solid powder

Solubility
Soluble in DMSO (up to 100

mg/mL or 117.11 mM)
[1]

IC₅₀ (LRRK2)
1 nM (for both wild-type and

G2019S mutant LRRK2)
[1]

Degradation

Potent degradation of LRRK2

observed at 1 µM in MEF cells

(48h)

[1]

Storage (Solid)
Store at -20°C for long-term

storage.

Storage (in Solvent)

Store at -80°C for up to 6

months. Avoid repeated

freeze-thaw cycles.

[3]

Experimental Protocols
Preparation of a 10 mM Stock Solution of JH-Xii-03-02 in
DMSO
This protocol describes the preparation of a 10 mM stock solution of JH-Xii-03-02 in dimethyl

sulfoxide (DMSO). It is crucial to use high-quality, anhydrous DMSO to ensure the stability and

solubility of the compound.

Materials:

JH-Xii-03-02 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Equilibrate the Compound: Before opening, allow the vial of JH-Xii-03-02 to warm to room

temperature to prevent condensation of moisture.

Weigh the Compound: Carefully weigh the desired amount of JH-Xii-03-02 powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 0.854 mg of JH-Xii-03-02 (Molecular Weight = 853.92 g/mol ).

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the weighed JH-Xii-03-02. For the example above, add 100 µL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, sonicate the vial

in a water bath for a few minutes to ensure complete dissolution. Visually inspect the solution

to confirm that no solid particles are present.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months).[3] For short-term

storage, -20°C can be used, but the stability may be reduced.

Note on Handling:

PROTAC molecules can be sensitive to moisture and light. Handle the solid compound and

stock solutions in a clean, dry environment and protect from light where possible.

Always use personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses, when handling chemical compounds.
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Visualizations
Signaling Pathway of LRRK2 Degradation by JH-Xii-03-
02
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Caption: Mechanism of LRRK2 degradation induced by JH-Xii-03-02.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing JH-Xii-03-02 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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